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Comparative Reproductive Toxicity of Insecticides

The table below summarizes key experimental findings on the reproductive toxicity of carbaryl compared to

other pesticide classes.

Pesticide Class Test System
Key Reproductive
Toxicity Findings

Proposed Mechanisms

Carbamates
(Carbaryl)

Marine
Medaka
(Fish) [1]

F0: Reduced ovulation,

abnormal ovarian
development, disrupted

courtship behavior. F1:
Similar reproductive

defects in offspring.

Disruption of sex steroid

hormones (e.g., estrogen,
testosterone); altered gene

expression in the hypothalamic-
pituitary-gonadal (HPG) axis;

altered DNA methylation [1].

Male Rats
[2]

Significant reduction in:

testes weight, seminiferous
tubule diameter, germ

cells, spermatocytes,
spermatids, and Leydig

cells. Decreased serum
testosterone.

Inhibition of

acetylcholinesterase; induction
of oxidative stress; direct

damage to testicular cells;
disruption of pituitary-gonad

axis (decreased testosterone,
increased LH & FSH) [2].
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Pesticide Class Test System
Key Reproductive
Toxicity Findings

Proposed Mechanisms

Albino Rats
[3]

Depressed

spermatogenesis;
sloughing of germinal cells;

distorted shape of
seminiferous tubules;

edema in interstitial
spaces.

Histopathological damage to

testicular structure.

Organophosphates
(OPs) & Carbamates
(NMCs)

Human
Males
(Meta-
Analysis) [4]

A pooled bias-adjusted
standardized mean

difference in sperm
concentration of -0.30
(95% CI: -0.49, -0.10)
between more- and less-

exposed men.

Cholinesterase inhibition;
endocrine disruption; oxidative

stress; potential epigenetic
modifications in sperm [4] [5].

Pyrethroids Overview
(Mammals &
Aquatic
Species) [6]

Reported to cause

reproductive toxicity in
humans and oxidative

stress in aquatic species.

Neurotoxicity; induction of

oxidative stress.

Detailed Experimental Protocols

The following details the methodologies from key studies cited in the comparison table, which are critical for

evaluating the experimental evidence.

1. Chronic Exposure in Marine Medaka (Oryzias melastigma) [1]

Test Organism: Female marine medaka (a model marine fish).
Exposure Protocol: Parental generation (F0) was exposed to carbaryl at environmentally relevant

concentrations (0, 0.1, 1, 10, and 100 μg/L) from the embryonic stage until 6 months of age.
Assessment Endpoints:

Reproductive Performance: Fecundity (egg production), gonadosomatic index (GSI), ovarian
histology, and courtship behavior.

Physiological Measurements: Levels of sex steroid hormones (e.g., estrogen).
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Molecular Analysis: Gene expression related to the HPG axis and DNA methylation in ovarian

tissue. The F1 offspring were raised in clean water and assessed for similar endpoints.

2. Male Rat Study on the Pituitary-Gonad Axis [2]

Test Organism: Adult male Wistar rats (10-12 weeks old).

Exposure Protocol: Intraperitoneal (i.p.) injection of carbaryl at 10 mg/kg and 30 mg/kg body
weight, or a vehicle control (olive oil), for 35 days.

Tissue and Analysis:
Histopathology: Testes were dissected, fixed, sectioned, and stained (H&E) for microscopic

examination. Quantitative counts of germ cells, spermatocytes, spermatids, and Leydig cells
were performed. The diameter of seminiferous tubules was measured.

Hormonal Assay: Blood serum was analyzed using radioimmunoassay kits to measure
testosterone, Luteinizing Hormone (LH), and Follicle-Stimulating Hormone (FSH) levels.

3. Systematic Review and Meta-Analysis on Human Sperm Concentration [4]

Search Strategy: Three scientific databases (PubMed, Scopus, Web of Science), two U.S.
government databases, and five non-governmental organization websites were searched for

epidemiological studies through August 11, 2022.
Eligibility Criteria: Included studies on adult men (≥18 years) with exposure to organophosphate

(OP) or N-methyl carbamate (NMC) insecticides, with a comparison group and sperm concentration
as the outcome.

Data Analysis: A three-level multivariate random-effects meta-analysis model was used to pool bias-
adjusted standardized mean differences in sperm concentration between more- and less-exposed

groups.

Proposed Signaling Pathway for Carbaryl's
Reproductive Toxicity

Research suggests carbaryl disrupts the hypothalamic-pituitary-gonadal (HPG) axis, a key regulatory

system for reproduction. The following diagram illustrates this proposed pathway, integrating findings from

multiple animal studies [1] [7] [2].
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Neuroendocrine Disruption

Hormonal & Cellular Effects

Observed Toxic Effects

carbaryl

Hypothalamic-Pituitary-Gonadal (HPG) Axis DisruptionInhibition of Acetylcholinesterase (AChE)

Altered LH & FSH Secretion Oxidative Stress & ApoptosisOverstimulation of Nervous System

Decreased Testosterone Production Altered Estrogen Signaling

Male: Reduced sperm count, abnormal morphology Female: Impaired ovarian development, reduced fecundity Transgenerational Effects (via DNA methylation)

Click to download full resolution via product page

The diagram above summarizes the complex pathway by which carbaryl exposure is thought to lead to

reproductive toxicity.

Key Insights for Researchers

Multi-Species and Multi-Generational Effects: The toxicity of carbaryl is not limited to a single

species or sex. Evidence from fish and rodent models shows adverse outcomes in both males and
females, with some studies indicating these effects can be transmitted to the next generation via

epigenetic mechanisms like altered DNA methylation [1] [5].
Comparative Toxicity with OPs: The recent meta-analysis indicates that the effect of carbamates

(like carbaryl) and organophosphates on human sperm concentration is significant and comparable,
with a pooled negative effect size [4]. This suggests that the replacement of older pesticides with

these "contemporary use" insecticides may not have mitigated reproductive risks.
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Mechanistic Complexity: Carbaryl's reproductive toxicity is likely pleiotropic, arising from a

combination of its primary neurotoxic action (AChE inhibition), direct endocrine disruption, induction of
oxidative stress, and epigenetic reprogramming [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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